N,N-diethyl-2-sulfanylacetamide
Overview
Description
“N,N-diethyl-2-sulfanylacetamide” is a chemical compound with the molecular formula C6H13NOS . It has a molecular weight of 147.24 .
Synthesis Analysis
The synthesis of N-substituted 2-sulfanylacetamide derivatives has been reported in the literature . For instance, aromatic amino acids on prunus armeniaca seed coat were modified using thioglycolic acid and 1-ethyl-3-(3-dimethylaminopropyl) carbodiimide hydrochloride (EDC) to form N-substituted 2-sulfanylacetamide derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties such as density, boiling point, melting point, and flash point of “this compound” are not available .Scientific Research Applications
N,N-diethyl-2-sulfanylacetamide has been used in a variety of scientific research applications. For example, it has been used in the synthesis of a variety of compounds, including heterocyclic compounds, peptides, and polymers. It has also been used in the synthesis of pharmaceuticals and other organic compounds. In addition, this compound has been used in the study of enzyme-catalyzed reactions, as well as in the study of the structure and function of various proteins.
Mechanism of Action
Target of Action
N,N-diethyl-2-sulfanylacetamide is a competitive inhibitor of bacterial para-aminobenzoic acid (PABA), an essential component for bacterial growth . This compound is known to target Nicotinamide Phosphoribosyltransferase (NAMPT) , a key enzyme involved in the biosynthesis of nicotinamide adenine dinucleotide (NAD+), which is crucial for cellular metabolism and energy production.
Mode of Action
This compound acts by competitively inhibiting PABA, thereby preventing the synthesis of folic acid in bacteria . By targeting NAMPT, it can potentially influence the NAD+ biosynthesis pathway, affecting cellular metabolism and energy production .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the folic acid synthesis pathway in bacteria, due to its inhibition of PABA . Additionally, by targeting NAMPT, it may also impact the NAD+ biosynthesis pathway, which plays a crucial role in various cellular processes, including energy metabolism, DNA repair, cell death, and cell signaling .
Result of Action
The inhibition of PABA by this compound results in the prevention of folic acid synthesis in bacteria, leading to their inability to grow and reproduce . The potential impact on NAMPT and the NAD+ biosynthesis pathway could have wide-ranging effects on cellular metabolism and energy production .
Advantages and Limitations for Lab Experiments
The use of N,N-diethyl-2-sulfanylacetamide in laboratory experiments has several advantages. For example, it is a relatively inexpensive compound and is easy to synthesize. In addition, the sulfur atom of this compound is able to bind to the active site of enzymes, allowing for the study of enzyme-catalyzed reactions. However, there are some limitations to the use of this compound in laboratory experiments. For example, the binding of this compound to the active site of enzymes is reversible, meaning that the enzyme can be released after the reaction is complete. In addition, the biochemical and physiological effects of this compound are not well understood, making it difficult to predict the effects of the compound on biological systems.
Future Directions
The future of N,N-diethyl-2-sulfanylacetamide in scientific research is promising. As its mechanism of action and biochemical and physiological effects become better understood, it may be used in a variety of applications, such as the synthesis of pharmaceuticals, the study of enzyme-catalyzed reactions, and the study of the structure and function of proteins. In addition, this compound may be used in the development of new drugs and other compounds with therapeutic properties. Finally, this compound may be used in the development of new diagnostic tools and treatments for diseases.
properties
IUPAC Name |
N,N-diethyl-2-sulfanylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NOS/c1-3-7(4-2)6(8)5-9/h9H,3-5H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ITXZOMWPESGFSN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C(=O)CS |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13NOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
147.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
996-86-1 |
Source
|
| Record name | N,N-diethyl-2-sulfanylacetamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
